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Compound of Interest

4-Amino-5-bromo-2-
Compound Name:
chloropyrimidine

cat. No.: B1273702

An In-depth Technical Guide to 4-Amino-5-
bromo-2-chloropyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-5-bromo-2-chloropyrimidine is a pivotal heterocyclic intermediate, extensively
utilized in the synthesis of a diverse range of biologically active molecules. Its unique structural
arrangement, featuring multiple reactive sites, makes it a valuable scaffold in the fields of
medicinal chemistry and agrochemical research. This technical guide provides a
comprehensive overview of the physical and chemical properties of 4-Amino-5-bromo-2-
chloropyrimidine, detailed experimental protocols for its synthesis, and an exploration of its
significant role as a building block for targeted therapeutics, particularly kinase inhibitors.

Core Properties of 4-Amino-5-bromo-2-
chloropyrimidine

4-Amino-5-bromo-2-chloropyrimidine is a solid compound, with its appearance described as
a white to pale cream powder or clear brown to purple liquid, likely depending on its purity and
physical state.[1][2] It is slightly soluble in water.[1][3][4]
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Physical and Chemical Data

The following tables summarize the key physical and chemical properties of 4-Amino-5-

bromo-2-chloropyrimidine. It is important to note that some variations exist in the reported

data across different suppliers and studies.

Table 1: Physical Properties

Property Value Source(s)
White to pale cream powder;

Appearance o [11[2]
Clear brown to purple liquid

Melting Point 187-188 °C [11[3]

127.3-128.4 °C [5]

Boiling Point

369.8 °C at 760 mmHg

[1]

315.5 £ 37.0 °C (Predicted)

[5]

Density 2.0+£0.1 g/cm3 [1]
1.834 + 0.06 g/cm? (Predicted) [5]

Solubility Slightly soluble in water [1][3]14]
Flash Point 177.5+22.3°C [1]
144.59 °C [5]

Vapor Pressure

1.16E-05 mmHg at 25°C

[1]

Refractive Index

1.660

[1]

Table 2: Chemical and Molecular Data
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Property Value Source(s)
Molecular Formula CaHsBrCINs [1]
Molecular Weight 208.44 g/mol [1]
Exact Mass 206.919876 [1]
pKa 0.68 £ 0.10 (Predicted) [3]
XLogP3 1.5 [1]
CAS Number 205672-25-9 [1]

QOWALNIZDHZTSM-
INChl Key [1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The primary application of 4-Amino-5-bromo-2-chloropyrimidine is as a synthetic
intermediate. Pyrimidine and its derivatives are known for their broad range of biological
activities, including insecticidal, fungicidal, antiviral, and anticancer properties.[1] This
compound, in particular, is a key precursor for the synthesis of receptor tyrosine kinase
inhibitors used in cancer therapy.[1]

Synthesis of 4-Amino-5-bromo-2-chloropyrimidine

A common and efficient method for the synthesis of 4-Amino-5-bromo-2-chloropyrimidine
involves the selective amination of 5-bromo-2,4-dichloropyrimidine.[5] This route is favored for
its mild reaction conditions and the ready availability of the starting material.[5]

Experimental Protocol:

¢ Reaction Setup: To a 1000 mL three-necked flask, add 5-bromo-2,4-dichloropyrimidine and a
solution of ammonia.[5]

o Reaction Execution: The mixture is stirred and refluxed for a period of 3 to 5 hours.[5]

e Monitoring: The progress of the reaction should be monitored using Thin Layer
Chromatography (TLC).[5]
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o Work-up: Once the reaction is complete, the mixture is cooled to room temperature and the
resulting solid is collected by filtration.[5]

 Purification: The crude product is washed sequentially with ethanol (200 mL) and water (500
mL).[5] After drying, the solid is recrystallized from a 1:1 mixture of chloroform and petroleum
ether to yield the pure, white solid 4-Amino-5-bromo-2-chloropyrimidine.[5]
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Starting Material:

5-bromo-2,4-dichloropyrimidine

Reagent:
Ammonia

Process:
Stirring and Reflux
(3-5 hours)

l

Monitoring:

TLC

eaction Complete
Work-up:
Cooling and Filtration

Washing:
Ethanol and Water

;

Purification:
Recrystallization
(Chloroform/Petroleum Ether)

Final Product:

4-Amino-5-bromo-2-chloropyrimidine
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Synthesis Example: EGFR Signaling Pathway

Chemical
4-Amino-5-bromo- Modifications | _Inhibits_ EGFR Downstream Cell Proliferation
2-chloropyrimidine Signaling Cascade & Survival

Kinase Inhibitor
(Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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